Cas no 851985-96-1 (QUINOLINE, 8-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-)

• Product Name: QUINOLINE, 8-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• CAS No: 851985-96-1
• MF: C₁₆H₂₀BNO₂
• MW: 269.146504402161
• CID: 3523908
• PubChem ID: 69643606
• Update Time: 2025-04-21

QUINOLINE, 8-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)- Chemical and Physical Properties

Names and Identifiers

• QUINOLINE, 8-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• 8-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Quinoline
• DA-02313
• CS-0368506
• 851985-96-1
• SCHEMBL6033673

• Inchi： 1S/C16H20BNO2/c1-11-13(9-8-12-7-6-10-18-14(11)12)17-19-15(2,3)16(4,5)20-17/h6-10H,1-5H3
• InChI Key： LPIAQVBDYGRZIT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(B3OC(C)(C)C(C)(C)O3)C=2C)C=CC=1

Computed Properties

• Exact Mass: 269.1587090Da
• Monoisotopic Mass: 269.1587090Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives